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Compound of Interest

Compound Name: 4-Chloro-3-fluorobenzotrifluoride

Cat. No.: B1586537

An In-depth Technical Guide to 4-Chloro-3-fluorobenzotrifluoride: A Core Intermediate in
Pharmaceutical and Agrochemical Synthesis

Introduction

In the landscape of complex organic synthesis, 4-Chloro-3-fluorobenzotrifluoride has
emerged as a highly valuable and specialized building block. Its unique trifluoromethylated and
halogenated structure makes it an indispensable intermediate in the production of advanced
pharmaceuticals and agrochemicals.[1][2] The strategic placement of chlorine, fluorine, and a
trifluoromethyl group on the benzene ring imparts specific reactivity and imparts desirable
properties to the final target molecules. This guide provides a comprehensive technical
overview of 4-Chloro-3-fluorobenzotrifluoride, covering its nomenclature, physicochemical
properties, key applications, synthesis, and safety protocols, designed for researchers and
development scientists.

Chemical Identity and Nomenclature

Correctly identifying a chemical entity is the foundation of scientific communication and safety.
4-Chloro-3-fluorobenzotrifluoride is known by several names across different databases and
suppliers.

o |[UPAC Name: 1-Chloro-2-fluoro-4-(trifluoromethyl)benzene[1][3][4]

e Common Synonyms: 4-Chloro-3-fluorobenzotrifluoride
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e CAS Number: 32137-20-5[1][3]
e Molecular Formula: C7H3CIF4[1][3]
e Molecular Weight: 198.55 g/mol [3]

Physicochemical Properties

The physical and chemical characteristics of a compound dictate its handling, reaction
conditions, and suitability for various applications. 4-Chloro-3-fluorobenzotrifluoride is
typically a colorless to pale yellow liquid.[3]

Property Value Source(s)
Purity >98.0% - 299.0% [1][3][5]
Appearance Colourless to Pale Yellow 3]

Liquid
Density ~1.427 - 1.44 g/cm3 [1][5]
Boiling Point 135 °C [1]
Refractive Index ~1.427 - 1.44 [1][5]
Flash Point 47.6 °C [1]

Core Applications in Research and Development

The utility of 4-Chloro-3-fluorobenzotrifluoride stems from its role as a versatile intermediate.
Its halogenated structure allows for participation in a variety of complex organic reactions
essential for creating active pharmaceutical ingredients (APIs) and advanced agrochemicals.[1]

[2]

Pharmaceutical Intermediates

This compound is a crucial starting material in the synthesis of novel therapeutics.[1][2] The
trifluoromethyl (-CF3) group is particularly significant in drug design for several reasons:
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+ Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -
CFs group resistant to metabolic breakdown by enzymes in the body. This can prolong the
drug's half-life and efficacy.

¢ Increased Lipophilicity: The -CFs group increases the molecule's fat-solubility (lipophilicity),
which can improve its ability to cross cell membranes and reach its target site.[1]

The chlorine and fluorine atoms on the ring serve as reactive handles for further chemical
modifications, such as cross-coupling reactions, enabling the construction of complex

molecular architectures.
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Caption: Workflow from intermediate to final API.

Agrochemical Synthesis
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In the agrochemical sector, 4-Chloro-3-fluorobenzotrifluoride is used to create advanced
pesticides and herbicides.[2] Similar to its role in pharmaceuticals, the unique electronic
properties conferred by the fluorine and trifluoromethyl groups can enhance the biological
activity and stability of the resulting crop protection agents.

Synthesis and Reactivity

While specific proprietary synthesis methods may vary, a common approach to producing
related benzotrifluorides involves a multi-step process starting from a substituted toluene. For
instance, the synthesis of the related compound 4-chlorobenzotrifluoride often involves the
chlorination of parachlorotoluene followed by high-pressure fluorination.[6] A plausible pathway
for 4-Chloro-3-fluorobenzotrifluoride would involve similar halogenation and
trifluoromethylation steps on an appropriately substituted precursor.

The nitration of a similar compound, 4-chlorobenzotrifluoride, is a key reaction that highlights its
reactivity. This process yields 4-chloro-3-nitrobenzotrifluoride, an intermediate for herbicides.[7]
[8] This demonstrates how the benzotrifluoride scaffold can be further functionalized.

lllustrative Synthesis Step: Nitration

The following protocol describes the nitration of p-chlorobenzotrifluoride, a reaction that
illustrates a typical functionalization of this class of compounds.

Objective: To introduce a nitro group onto the p-chlorobenzotrifluoride ring.
Materials:

e p-Chlorobenzotrifluoride (10 mmol, 1.81 g)

e Ammonium nitrate (20 mmol, 1.2 g)

e lonic liquid catalyst (e.g., 3-(N,N-dimethyldodecylammonium)propanesulfonic acid hydrogen
sulphate, 5 mmol, 2.29)

e 25 mL round-bottom flask

 Stirring apparatus and heating mantle
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Protocol:

Add 10 mmol (1.81 g) of p-chlorobenzotrifluoride to a 25 mL round-bottom flask.[9]

e Sequentially add 20 mmol (1.2 g) of ammonium nitrate and 5 mmol (2.2 g) of the ionic liquid
catalyst to the flask.[9]

e Mix and stir the reaction mixture at 70°C for 9 hours.[9]
 After the reaction is complete, cool the mixture to allow for phase separation.[9]
« |solate the upper crude product layer.

e Wash the crude product with water and dry under a vacuum to yield the pure 3-nitro-4-
chlorobenzotrifluoride product.[9]

p-Chlorobenzotrifluoride +Ammonium Nitrate

I
I
: 70°C, 9h

3-Nitro-4-chlorobenzotrifluoride

Click to download full resolution via product page
Caption: General reaction scheme for nitration.

Safety and Handling

As with any reactive chemical intermediate, proper handling of 4-Chloro-3-
fluorobenzotrifluoride is essential.

e Hazards: The compound is classified as an irritant and may cause skin, eye, and respiratory
irritation (H315, H319, H335). It may also be harmful if swallowed (H302).[10] It is a
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flammable liquid and vapor.[1][11][12]

o Personal Protective Equipment (PPE): Always work in a well-ventilated area or under a
chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety
goggles with side shields, and a lab coat.[10][11]

o Handling: Keep the compound away from heat, sparks, and open flames.[11][12] Use non-
sparking tools and take precautionary measures against static discharge.[11][12] Avoid
breathing vapors and prevent contact with skin and eyes.[10][11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[1][10][12]

Conclusion

4-Chloro-3-fluorobenzotrifluoride is a testament to the enabling power of fluorinated
intermediates in modern chemistry. Its well-defined structure provides a reliable platform for
constructing complex molecules with enhanced properties, particularly in the pharmaceutical
and agrochemical industries.[1] Understanding its properties, reactivity, and handling
requirements allows researchers and drug development professionals to leverage its full
potential for innovation, contributing to the development of next-generation therapeutics and
crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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